3-Buten-2-one, 4-(3-butenylamino)- (9CI)

• CAS No.: 114634-44-5
• Molecular Formula: C8H13NO
• Molecular Weight: 139.198
• IUPAC Name: 4-(but-3-enylamino)but-3-en-2-one
• InChI: InChI=1S/C8H13NO/c1-3-4-6-9-7-5-8(2)10/h3,5,7,9H,1,4,6H2,2H3
• InChI Key: ZAFNPPWJNJIAQP-UHFFFAOYSA-N
• SMILES: CC(=O)C=CNCCC=C
• Synonyms: 3-Buten-2-one, 4-(3-butenylamino)- (9CI)

Description

3-Buten-2-one, 4-(3-butenylamino)- (9CI) is an α,β-unsaturated ketone derivative with a 3-butenylamino substituent at the 4-position. These compounds are of interest in organic synthesis, medicinal chemistry, and materials science due to their conjugated systems, which enable applications such as fluorophores, antimicrobial agents, and flavoring additives .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-Buten-2-one, 4-(3-butenylamino)- (9CI) with structurally analogous compounds, focusing on substituents, molecular properties, and functional applications.

Compound Name	Substituent	Molecular Formula	Molecular Weight	Key Properties/Applications	References
3-Buten-2-one, 4-(3-butenylamino)- (9CI)	3-Butenylamino	C₈H₁₃NO	139.20 g/mol	Hypothesized reactivity via α,β-unsaturated ketone and amine group; potential fluorophore or bioactive agent.	-
4-(2-Furyl)-3-buten-2-one	2-Furanyl	C₈H₈O₂	136.15 g/mol	Flavoring agent (fruity odor); used in food additives and fragrance synthesis.
4-(3,4-Dihydroxyphenyl)-3-buten-2-one	3,4-Dihydroxyphenyl	C₁₀H₁₀O₃	178.19 g/mol	Antioxidant properties; potential use in pharmaceuticals due to polyphenolic structure.
3-Buten-2-one,4-cyclopropyl- (9CI)	Cyclopropyl	C₇H₁₀O	110.15 g/mol	Enhanced steric hindrance from cyclopropane; possible use in organic electronics or catalysis.
3-Buten-2-one, 3-methyl-4-(methylthio)-(9CI)	Methylthio and methyl	C₆H₁₀OS	130.21 g/mol	Sulfur-containing derivative; may exhibit unique reactivity in nucleophilic additions.
4-(1-Methylcyclobutyl)-3-buten-2-one (E)	1-Methylcyclobutyl	C₉H₁₄O	138.21 g/mol	Bulky substituent alters conjugation; explored in polymer chemistry.

Key Observations:

Functional Group Influence: The 2-furanyl group (C₈H₈O₂) imparts flavoring properties, whereas the 3,4-dihydroxyphenyl group (C₁₀H₁₀O₃) introduces antioxidant activity due to phenolic hydroxyl groups . The methylthio substituent (C₆H₁₀OS) may enhance nucleophilic reactivity, making it useful in thiol-ene click chemistry .

The 3-butenylamino group in the target compound likely increases solubility in polar solvents and enables hydrogen bonding, which could be advantageous in drug design.

Biological Activity: Compounds like 4-(3,4-dihydroxyphenyl)-3-buten-2-one show promise in pharmaceuticals due to antioxidant effects, aligning with findings in , where similar α,β-unsaturated ketones exhibit antimicrobial activity . Fluorophore applications are noted in , where anthracene-containing derivatives (e.g., compound 9CI) display fluorescence dependent on conjugated system size .